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Compound of Interest

Compound Name: Diisopropy! sulfite

Cat. No.: B117700

This document provides comprehensive guidance on the proper and safe disposal of
diisopropyl sulfite, designed for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for ensuring laboratory safety and environmental
protection.

Pre-Disposal Safety and Handling

Before initiating the disposal process, it is imperative to understand the hazards associated
with diisopropyl sulfite and to take the necessary safety precautions.

1.1. Hazard Identification: Diisopropyl sulfite is a combustible liquid that can cause skin and
serious eye irritation.[1][2] It is crucial to handle this chemical in a well-ventilated area and
away from any potential ignition sources such as heat, sparks, or open flames.[1]

1.2. Personal Protective Equipment (PPE): To ensure personal safety, the following PPE must
be worn when handling diisopropyl sulfite:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: In case of inadequate ventilation, use a NIOSH-approved respirator.
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Work should be conducted in an area with readily accessible eyewash stations and safety
showers.[3]

1.3. Chemical Incompatibility: Diisopropyl sulfite is incompatible with the following substances
and should not be mixed with them during storage or disposal:

» Strong oxidizing agents
e Strong bases
e Strong reducing agents|[3]

Quantitative Data and Physical Properties

The following table summarizes key quantitative data for diisopropyl sulfite, which is essential
for its safe handling and disposal.

Property Value Reference
CAS Number 4773-13-1 [1][2]
Molecular Formula CeH1403S [1][2]
Molecular Weight 166.24 g/mol [1112]
Appearance Colorlfess' to light yellow/orange o
clear liquid

Boiling Point 170 °C [1]

Flash Point 67 °C [1]

Density 1.01 g/cm3 [1]

Storage Temperature 2-8°C, under inert atmosphere [1]

Step-by-Step Disposal Procedure

The disposal of diisopropyl sulfite must be carried out in compliance with local, state, and
federal regulations. The following is a general procedural guide.
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Step 1: Waste Collection
o Collect waste diisopropyl sulfite in a dedicated, properly labeled, and sealed container.
e The container must be compatible with the chemical; a glass bottle is often suitable.

e Do not mix diisopropyl sulfite with other waste chemicals, especially those listed as
incompatible.[4]

« Fill the waste container to no more than 75% of its capacity to allow for vapor expansion.[5]
Step 2: Labeling and Storage

o Clearly label the waste container with "Hazardous Waste," the full chemical name
"Diisopropyl Sulfite," and any associated hazard symbols (e.g., flammable, irritant).

o Store the sealed waste container in a designated hazardous waste accumulation area. This
area should be a well-ventilated, cool, and dry location, away from heat and ignition sources.

[1]
Step 3: Arrange for Professional Disposal
» Diisopropyl sulfite should not be disposed of down the drain or in regular trash.

o Contact a licensed hazardous waste disposal company to arrange for the pickup and proper
disposal of the chemical waste.[6]

» Provide the disposal company with a copy of the Safety Data Sheet (SDS) for diisopropyl
sulfite.

Step 4: Spill Management In the event of a spill, follow these procedures:
e Minor Spills:
o Immediately alert personnel in the area.

o If flammable vapors are a risk, extinguish all nearby ignition sources.[7]
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o Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, dry
sand, or earth.

o Collect the contaminated absorbent material into a sealed container for hazardous waste
disposal.

o Clean the spill area with soap and water.
o Major Spills:
o Evacuate the area immediately.

o Contact your institution's environmental health and safety (EHS) department or emergency
response team.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of diisopropyl
sulfite.
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Caption: Workflow for the safe disposal of diisopropyl sulfite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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